Cas no 143151-03-5 (4-amino-2-fluoro-5-nitro-benzonitrile)

• Product name: 4-amino-2-fluoro-5-nitro-benzonitrile
• CAS No: 143151-03-5
• MF: C₇H₄N₃O₂F
• MW: 181.12396
• MDL: MFCD12828088
• CID: 135945
• PubChem ID: 10419793

4-amino-2-fluoro-5-nitro-benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-fluoro-5-nitrobenzonitrile
• 4-Cyano-5-fluoro-2-nitroaniline
• Benzonitrile, 4-amino-2-fluoro-5-nitro-
• 2-fluoro-4-amino-5-nitrobenzonitrile
• 5-fluoro-4-cyano-2-nitroaniline
• ACMC-20n27x
• AK137642
• CTK0H3785
• QC-8648
• RP03225
• SureCN458453
• 4-amino-2-fluoro-5-nitro-benzonitrile
• 4-cyano-3-fluoro-6-nitroaniline
• DTXSID20439555
• MFCD12828088
• FT-0706544
• EN300-396596
• Benzonitrile,4-amino-2-fluoro-5-nitro-
• SY250954
• SCHEMBL458453
• XAHREBHCCFVAHU-UHFFFAOYSA-N
• CS-0208797
• 143151-03-5
• AC4242
• AKOS015911681
• BS-25285

• MDL： MFCD12828088
• Inchi： InChI=1S/C7H4FN3O2/c8-5-2-6(10)7(11(12)13)1-4(5)3-9/h1-2H,10H2
• InChI Key： XAHREBHCCFVAHU-UHFFFAOYSA-N
• SMILES： C1=C(C#N)C(=CC(=C1[N+](=O)[O-])N)F

Computed Properties

• Exact Mass: 181.02882
• Monoisotopic Mass: 181.02875454g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 95.6Ų

Experimental Properties

• PSA: 92.95

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes